Cas no 1001185-06-3 ((3-isocyanatophenyl)-1-piperazinyl-Methanone)

(3-isocyanatophenyl)-1-piperazinyl-Methanone structure
1001185-06-3 structure
Product name:(3-isocyanatophenyl)-1-piperazinyl-Methanone
CAS No:1001185-06-3
MF:C12H13N3O2
MW:231.250522375107
CID:1095803
PubChem ID:139270392

(3-isocyanatophenyl)-1-piperazinyl-Methanone Chemical and Physical Properties

Names and Identifiers

    • (3-isocyanatophenyl)-1-piperazinyl-Methanone
    • 1001185-06-3
    • (3-isocyanatophenyl)-1-piperazinylMethanone
    • DB-126290
    • Inchi: InChI=1S/C12H13N3O2/c16-9-14-11-3-1-2-10(8-11)12(17)15-6-4-13-5-7-15/h1-3,8,13H,4-7H2
    • InChI Key: OEKHNTCKBWFJHB-UHFFFAOYSA-N
    • SMILES: C1CN(CCN1)C(=O)C2=CC(=CC=C2)N=C=O

Computed Properties

  • Exact Mass: 231.100777g/mol
  • Monoisotopic Mass: 231.100777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.8Ų
  • Molecular Weight: 231.25g/mol

Recommend Articles

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.